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Compound of Interest

Compound Name: TCO-PEG8-amine

Cat. No.: B15542660

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties,

applications, and experimental considerations for TCO-PEG8-amine, a heterobifunctional

linker crucial for advancements in bioconjugation, diagnostics, and targeted drug delivery.

Core Physical and Chemical Properties
TCO-PEG8-amine is a versatile molecule featuring a trans-cyclooctene (TCO) group and a

primary amine, separated by an 8-unit polyethylene glycol (PEG) spacer. This unique structure

allows for a two-step conjugation strategy, making it an invaluable tool in the field of

bioconjugation and drug development.[1] The TCO group participates in rapid and specific

bioorthogonal click chemistry reactions with tetrazine-containing molecules, while the terminal

amine group can be conjugated to various substrates through well-established amine-reactive

chemistry.[1][2]
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Property Value Source

Molecular Weight 564.7 g/mol [2]

Chemical Formula C27H52N2O10 [1][2]

CAS Number 2353409-92-2 [1][2]

Purity ≥95% to 98% [1][2]

Solubility Soluble in DMSO, DCM, DMF [2]

Appearance White solid to semi-solid [3]

Storage Conditions

Store at -20°C, protected from

light and moisture.[1][2] It is

recommended to avoid long-

term storage due to the

potential for the TCO group to

isomerize to the less reactive

cis-cyclooctene (CCO).[2]

Key Features and Applications
The distinct components of the TCO-PEG8-amine molecule contribute to its broad utility in

research and development:

TCO Group: Enables extremely fast and selective copper-free click chemistry through an

inverse-electron-demand Diels-Alder (IEDDA) reaction with tetrazines.[1][4] This

bioorthogonal reaction is highly efficient and can be performed in aqueous environments,

making it ideal for labeling biological molecules in vitro and in vivo.[1][5]

Amine Group: The primary amine provides a versatile handle for conjugation to a wide range

of molecules, including proteins, peptides, and nanoparticles, typically through reactions with

activated esters (e.g., NHS esters) or carboxylic acids activated with coupling agents like

EDC.[2]

PEG8 Spacer: The hydrophilic 8-unit polyethylene glycol spacer enhances the solubility of

the molecule and the resulting conjugates in aqueous media.[1][6] It also provides a flexible
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linker that reduces steric hindrance, improving accessibility for conjugation and biological

interactions.[1]

These features make TCO-PEG8-amine a valuable reagent for a variety of applications,

including:

Antibody-Drug Conjugates (ADCs): The linker can be used to attach cytotoxic drugs to

antibodies, creating targeted therapeutic agents.[7][8]

PROTACs: It serves as a component in the synthesis of Proteolysis Targeting Chimeras

(PROTACs), which are designed to induce the degradation of specific target proteins.[9][10]

Live-Cell Imaging and Diagnostics: The bioorthogonal nature of the TCO-tetrazine ligation

allows for the specific labeling and visualization of cellular components in living systems.[6]

[11]

Surface Functionalization: TCO-PEG8-amine can be used to modify the surfaces of

nanoparticles, microarrays, and other materials to attach biomolecules for diagnostic and

therapeutic purposes.[11]

Experimental Protocols
While specific protocols will vary depending on the application, the following provides a general

framework for the use of TCO-PEG8-amine in a typical two-step bioconjugation workflow.

Protocol 1: Conjugation of TCO-PEG8-amine to a Protein via NHS Ester Chemistry

This protocol describes the initial step of introducing the TCO moiety onto a protein by targeting

primary amines (e.g., lysine residues).

Materials:

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

TCO-PEG8-amine

NHS ester crosslinker (e.g., a homobifunctional NHS ester)
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Anhydrous DMSO or DMF

Desalting column (e.g., Sephadex G-25)

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Procedure:

Protein Preparation: Dissolve the protein in an amine-free buffer at a concentration of 1-10

mg/mL. If the buffer contains primary amines like Tris or glycine, perform a buffer exchange

into PBS.

NHS Ester Activation (if necessary): If not using a pre-activated NHS ester of your molecule

of interest, dissolve the crosslinker in anhydrous DMSO or DMF to create a stock solution.

Labeling Reaction: Add a 10-20 fold molar excess of the NHS ester stock solution to the

protein solution. The optimal ratio may need to be determined empirically.

Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or 4°C for

more sensitive proteins.

Quenching: Add the quenching buffer to a final concentration of 50-100 mM and incubate for

15 minutes to stop the reaction.

Purification: Remove excess, unreacted TCO-PEG8-amine and quenching buffer using a

desalting column.

Confirmation: Confirm the successful conjugation and determine the degree of labeling using

appropriate analytical techniques such as mass spectrometry or HPLC.

Protocol 2: Bioorthogonal Ligation of a TCO-labeled Protein with a Tetrazine-functionalized

Molecule

This protocol outlines the second step, where the TCO-modified protein is reacted with a

molecule containing a tetrazine group.

Materials:
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TCO-labeled protein (from Protocol 1)

Tetrazine-functionalized molecule (e.g., a fluorescent dye, a drug molecule)

Reaction buffer (e.g., PBS, pH 7.4)

Procedure:

Reactant Preparation: Dissolve the tetrazine-functionalized molecule in a compatible solvent

(e.g., DMSO) to prepare a stock solution.

Ligation Reaction: Add the tetrazine-functionalized molecule to the solution of the TCO-

labeled protein. A slight molar excess (1.1-1.5 equivalents) of the tetrazine compound is

often used to ensure complete reaction.

Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature. The

reaction is typically very fast.

Purification (optional): If necessary, the final conjugate can be purified from any unreacted

tetrazine-functionalized molecule using size-exclusion chromatography or dialysis.

Analysis: Characterize the final conjugate using appropriate methods (e.g., SDS-PAGE, UV-

Vis spectroscopy, mass spectrometry).

Visualizing Workflows with Graphviz
The following diagrams illustrate common experimental workflows involving TCO-PEG8-amine.
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Step 1: Antibody Modification

Step 2: Drug Ligation

Antibody

TCO-Antibody Conjugate+ TCO-PEG8-amine
+ NHS Ester

TCO-PEG8-amine

NHS Ester Crosslinker

Antibody-Drug Conjugate (ADC)

+ Tetrazine-Drug

Tetrazine-Drug
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Pre-labeling of Targeting Molecule

Cell Incubation and Labeling

Bioorthogonal Ligation and Imaging

Targeting Molecule
(e.g., Antibody, Aptamer)

TCO-Targeting Molecule

+ TCO-PEG8-amine
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Wash to Remove
Unbound Conjugate

Cells with TCO-labeled
Target

Fluorescence Microscopy

+ Tetrazine-Fluorophore

Tetrazine-Fluorophore

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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